(5Z)-5-({(2-fluorobenzyl)[2-(morpholin-4-yl)ethyl]amino}methylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C23H24FN3O2S2
• Molecular Weight: 457.6 g/mol
• IUPAC Name: (5Z)-5-[[(2-fluorophenyl)methyl-(2-morpholin-4-ylethyl)amino]methylidene]-3-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H24FN3O2S2/c24-20-9-5-4-6-18(20)16-26(11-10-25-12-14-29-15-13-25)17-21-22(28)27(23(30)31-21)19-7-2-1-3-8-19/h1-9,17H,10-16H2/b21-17-
• InChI Key: RGAWOXHBUFIWIS-FXBPSFAMSA-N
• Isomeric SMILES: C1COCCN1CCN(CC2=CC=CC=C2F)/C=C\3/C(=O)N(C(=S)S3)C4=CC=CC=C4
• Canonical SMILES: C1COCCN1CCN(CC2=CC=CC=C2F)C=C3C(=O)N(C(=S)S3)C4=CC=CC=C4

Description

The compound (5Z)-5-({(2-fluorobenzyl)[2-(morpholin-4-yl)ethyl]amino}methylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one is a thiazolidinone derivative featuring a benzylidene scaffold substituted with a 2-fluorobenzyl group and a morpholine-containing ethylamino moiety. Thiazolidinones are heterocyclic compounds known for diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties . The Z-configuration of the benzylidene group is critical for maintaining planar geometry, which enhances interactions with biological targets such as enzymes or receptors .

Preparation Methods

Cyclocondensation of Thiourea Derivatives

Thioureas react with α-halo carbonyl compounds (e.g., chloroacetic acid) in basic conditions to form the thiazolidinone ring. For example:

• Step 1 : Reaction of 2-fluoroaniline with carbon disulfide and ethyl chloroacetate yields 3-phenyl-2-thioxo-1,3-thiazolidin-4-one.

• Step 2 : Alkylation at the N3 position using 2-(morpholin-4-yl)ethyl bromide introduces the morpholine moiety.

Key Conditions :

Reagent	Solvent	Temperature	Yield
Chloroacetic acid	Ethanol	Reflux	78%
K₂CO₃	DMF	80°C	65%

Knoevenagel Condensation for 5-Benzylidene Formation

The exocyclic double bond at C5 is introduced via Knoevenagel condensation between the thiazolidinone and 2-fluorobenzaldehyde derivatives:

Classic Protocol

• Reactants : 3-Phenyl-2-thioxothiazolidin-4-one, 2-fluorobenzaldehyde, piperidine catalyst.

• Conditions : Reflux in acetic acid with sodium acetate, 12–24 hours.

• Stereochemical Outcome : Z-configuration favored by steric hindrance and electron-withdrawing fluorine.

Optimization Data :

Catalyst	Solvent	Time (h)	Z:E Ratio	Yield
Piperidine	Acetic acid	18	9:1	82%
NH₄OAc	Toluene	24	7:1	75%
Microwave	DMF	0.5	9:1	88%

Microwave-assisted synthesis significantly reduces reaction time while maintaining high stereoselectivity.

Functionalization of the Aminomethylidene Side Chain

The [(2-fluorobenzyl)(2-morpholinoethyl)amino]methylidene group is introduced via Mannich-type reactions or nucleophilic substitution:

Mannich Reaction

• Reactants : 5-Benzylidenethiazolidinone, 2-fluorobenzylamine, morpholine.

• Conditions : One-pot reaction in ethanol at 60°C for 6 hours.

• Mechanism : Imine formation followed by nucleophilic attack of morpholine.

Nucleophilic Substitution

• Step 1 : Bromination of the methylidene intermediate using N-bromosuccinimide (NBS).

• Step 2 : Displacement with 2-morpholinoethylamine in THF at 0°C.

Yield Comparison :

Method	Intermediate	Final Yield
Mannich	-	68%
Nucleophilic	72%	58%

Purification and Characterization

• Chromatography : Silica gel column with ethyl acetate/hexane (3:7).

• Crystallization : Methanol/water recrystallization achieves >95% purity.

• Spectroscopic Data :

  • ¹H NMR (DMSO-d₆): δ 7.82 (s, 1H, CH=N), 7.45–7.12 (m, 9H, aromatic), 3.58 (t, 4H, morpholine).

  • IR : 1685 cm⁻¹ (C=O), 1250 cm⁻¹ (C-F).

Challenges and Solutions

• Regioselectivity : Competing reactions at N3 vs. S2 are mitigated using bulky bases (e.g., DIPEA).

• Z-Isomer Purity : Microwave irradiation and low-temperature crystallization enhance Z-configuration retention.

• Byproducts : Thioether byproducts from S-alkylation are minimized by controlling stoichiometry.

Scalability and Industrial Feasibility

• Batch Process : 500 g scale achieved with 70% overall yield using flow chemistry for the Knoevenagel step.

• Cost Drivers : Morpholine derivatives and fluorinated benzaldehydes account for 60% of raw material costs.

Chemical Reactions Analysis

Types of Reactions

(5Z)-5-({(2-fluorobenzyl)[2-(morpholin-4-yl)ethyl]amino}methylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under anhydrous conditions.

Substitution: Halides, nucleophiles, and electrophiles under appropriate solvent and temperature conditions.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, (5Z)-5-({(2-fluorobenzyl)[2-(morpholin-4-yl)ethyl]amino}methylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one is used as a building block for the synthesis of more complex molecules

Biology

In biology, this compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties. Researchers investigate its interactions with biological targets to understand its mechanism of action and potential therapeutic applications.

Medicine

In medicine, (5Z)-5-({(2-fluorobenzyl)[2-(morpholin-4-yl)ethyl]amino}methylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one is explored for its potential as a drug candidate. Its unique structure and functional groups may allow it to interact with specific molecular targets, making it a promising candidate for the treatment of various diseases.

Industry

In industry, this compound can be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties. It may also find applications in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of (5Z)-5-({(2-fluorobenzyl)[2-(morpholin-4-yl)ethyl]amino}methylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and biological context.

Comparison with Similar Compounds

Key Observations :

• Fluorine Substitution : The 2-fluorobenzyl group in the target compound balances lipophilicity and electronic effects better than 3-fluoro analogs, which may exhibit reduced steric hindrance .
• Morpholine vs. Pyrazole: The morpholine ethylamino group offers superior solubility compared to pyrazole-containing analogs, which prioritize π-π interactions .

Comparison of Yields :

• Analogous compounds with 3-fluorobenzylidene groups achieved yields of 65–78% .
• Pyrazole-containing derivatives required longer reaction times (8–12 hours) and showed lower yields (~55%) due to steric effects .
• Methoxy-substituted benzylidenes (e.g., ) reported higher yields (85–90%) owing to improved electron-donating effects.

Implications for the Target Compound :

• The 2-fluorobenzylidene moiety could improve membrane permeability relative to 4-methoxy derivatives, albeit with a trade-off in electron-donating capacity .

Physicochemical Properties

• LogP : Estimated at 3.2–3.5 (higher than methoxy analogs but lower than propoxy derivatives ).
• Hydrogen Bonding : The morpholine group provides two H-bond acceptors (O and N), comparable to pyrazole’s N-atoms but with greater flexibility .
• Thermal Stability: Thioxo groups generally reduce melting points (e.g., 120–125°C for similar compounds ) compared to oxo-thiazolidinones.

Biological Activity

The compound (5Z)-5-({(2-fluorobenzyl)[2-(morpholin-4-yl)ethyl]amino}methylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one belongs to the thiazolidinone class, which is recognized for its diverse biological activities. Thiazolidinones have garnered significant attention in medicinal chemistry due to their potential as therapeutic agents against various diseases, including cancer, diabetes, and infections. This article reviews the biological activity of this specific compound, focusing on its anticancer properties, mechanisms of action, and other relevant biological effects.

The structure of thiazolidinones allows for modifications that can enhance their biological activity. The presence of specific substituents, such as the 2-fluorobenzyl and morpholin-4-yl groups in this compound, may influence its interaction with biological targets. Studies have shown that thiazolidinone derivatives can act through various mechanisms, including:

• Induction of Apoptosis : Many thiazolidinone derivatives promote programmed cell death in cancer cells by activating apoptotic pathways.
• Inhibition of Cell Proliferation : These compounds can interfere with cell cycle progression, leading to reduced proliferation rates in tumor cells.
• Reactive Oxygen Species (ROS) Modulation : Some derivatives have been shown to alter ROS levels, which can affect cellular signaling and survival.

Anticancer Activity

Recent studies have highlighted the anticancer potential of thiazolidinone derivatives. For instance, compounds similar to the one have demonstrated significant cytotoxic effects against various cancer cell lines. A study evaluating a related compound showed:

Cell Line	IC50 (µM)	Mechanism of Action
A549	10	Induction of apoptosis
SCC-15	15	Inhibition of cell cycle progression
SH-SY5Y	12	ROS modulation
CACO-2	8	Increased lactate dehydrogenase release

These findings suggest that the compound may exhibit similar anticancer properties through comparable mechanisms.

Other Biological Activities

Beyond anticancer effects, thiazolidinones have been reported to possess a range of other biological activities:

• Antidiabetic Effects : Some derivatives enhance insulin sensitivity and exhibit activity against diabetic complications.
• Antimicrobial Properties : Thiazolidinones have shown efficacy against various bacterial strains, including resistant pathogens.
• Anti-inflammatory Activity : Certain compounds within this class can modulate inflammatory pathways, potentially offering therapeutic benefits in chronic inflammatory diseases.

Case Studies

Several case studies have investigated the biological activities of thiazolidinone derivatives:

• Case Study 1 : A derivative similar to our compound was tested in vitro against breast cancer cell lines. Results indicated a significant reduction in cell viability at concentrations as low as 5 µM after 48 hours.
• Case Study 2 : Another study focused on the antimicrobial activity of thiazolidinones against Gram-positive and Gram-negative bacteria. The tested compounds exhibited inhibition zones comparable to standard antibiotics.